Cas no 13431-60-2 (1-Propanol, 3-chloro-2-(chloromethyl)-2-methyl-, acetate)

1-Propanol, 3-chloro-2-(chloromethyl)-2-methyl-, acetate structure
13431-60-2 structure
Product Name:1-Propanol, 3-chloro-2-(chloromethyl)-2-methyl-, acetate
CAS No:13431-60-2
MF:C7H14Cl2O3
MW:217.090260982513
CID:1243046
PubChem ID:71354497
Update Time:2025-04-20

1-Propanol, 3-chloro-2-(chloromethyl)-2-methyl-, acetate Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol, 3-chloro-2-(chloromethyl)-2-methyl-, acetate
    • acetic acid,3-chloro-2-(chloromethyl)-2-methylpropan-1-ol
    • 13431-60-2
    • Acetic acid--3-chloro-2-(chloromethyl)-2-methylpropan-1-ol (1/1)
    • DTXSID90779011
    • Inchi: 1S/C5H10Cl2O.C2H4O2/c1-5(2-6,3-7)4-8;1-2(3)4/h8H,2-4H2,1H3;1H3,(H,3,4)
    • InChI Key: JWUUBDPMXSHJAB-UHFFFAOYSA-N
    • SMILES: ClCC(C)(CCl)CO.OC(C)=O

Computed Properties

  • Exact Mass: 216.0319997g/mol
  • Monoisotopic Mass: 216.0319997g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 92.5
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5Ų
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